![molecular formula C14H12INO3S B4719569 methyl 2-[(2-iodobenzoyl)amino]-5-methyl-3-thiophenecarboxylate](/img/structure/B4719569.png)
methyl 2-[(2-iodobenzoyl)amino]-5-methyl-3-thiophenecarboxylate
Overview
Description
Methyl 2-[(2-iodobenzoyl)amino]-5-methyl-3-thiophenecarboxylate, also known as MIBT, is a synthetic compound that has gained significant attention in the field of medicinal chemistry. This compound belongs to the class of thiophene derivatives and has shown promising results in various scientific research applications.
Mechanism of Action
The exact mechanism of action of methyl 2-[(2-iodobenzoyl)amino]-5-methyl-3-thiophenecarboxylate is not fully understood. However, it is believed to inhibit the activity of enzymes such as cyclooxygenase-2 (COX-2) and lipoxygenase (LOX) which are involved in the inflammatory response. methyl 2-[(2-iodobenzoyl)amino]-5-methyl-3-thiophenecarboxylate is also believed to induce apoptosis (programmed cell death) in cancer cells by activating the caspase pathway.
Biochemical and Physiological Effects:
methyl 2-[(2-iodobenzoyl)amino]-5-methyl-3-thiophenecarboxylate has been shown to have a low toxicity profile and does not cause any significant adverse effects in animal models. It has been shown to reduce the levels of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α) in animal models of inflammation. methyl 2-[(2-iodobenzoyl)amino]-5-methyl-3-thiophenecarboxylate has also been shown to reduce the levels of reactive oxygen species (ROS) and increase the levels of antioxidant enzymes such as superoxide dismutase (SOD) and catalase (CAT) in animal models of oxidative stress.
Advantages and Limitations for Lab Experiments
Methyl 2-[(2-iodobenzoyl)amino]-5-methyl-3-thiophenecarboxylate has several advantages for lab experiments. It is easy to synthesize and has a good yield. It has a low toxicity profile and does not cause any significant adverse effects in animal models. However, methyl 2-[(2-iodobenzoyl)amino]-5-methyl-3-thiophenecarboxylate has some limitations as well. It is not water-soluble and requires the use of organic solvents for in vitro experiments. It also has a short half-life and requires frequent dosing in animal models.
Future Directions
There are several future directions for the research on methyl 2-[(2-iodobenzoyl)amino]-5-methyl-3-thiophenecarboxylate. One direction is to study the efficacy of methyl 2-[(2-iodobenzoyl)amino]-5-methyl-3-thiophenecarboxylate in combination with other anticancer agents. Another direction is to study the pharmacokinetics and pharmacodynamics of methyl 2-[(2-iodobenzoyl)amino]-5-methyl-3-thiophenecarboxylate in animal models. Additionally, the development of water-soluble derivatives of methyl 2-[(2-iodobenzoyl)amino]-5-methyl-3-thiophenecarboxylate could be explored to improve its bioavailability. The potential of methyl 2-[(2-iodobenzoyl)amino]-5-methyl-3-thiophenecarboxylate as a therapeutic agent for other diseases such as neurodegenerative diseases and cardiovascular diseases could also be explored.
Scientific Research Applications
Methyl 2-[(2-iodobenzoyl)amino]-5-methyl-3-thiophenecarboxylate has been extensively studied for its potential as an anticancer agent. It has shown promising results in inhibiting the growth of various cancer cell lines such as breast cancer, lung cancer, and colon cancer. methyl 2-[(2-iodobenzoyl)amino]-5-methyl-3-thiophenecarboxylate has also been studied for its anti-inflammatory and antioxidant properties. It has been shown to reduce inflammation and oxidative stress in various animal models.
properties
IUPAC Name |
methyl 2-[(2-iodobenzoyl)amino]-5-methylthiophene-3-carboxylate | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H12INO3S/c1-8-7-10(14(18)19-2)13(20-8)16-12(17)9-5-3-4-6-11(9)15/h3-7H,1-2H3,(H,16,17) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BXDZLYCPUDDEQI-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=C(S1)NC(=O)C2=CC=CC=C2I)C(=O)OC | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H12INO3S | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
401.22 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.